Cas no 1193389-93-3 ({1-Phenyl-1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methanamine Hydrochloride)

• Product Name: {1-Phenyl-1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methanamine Hydrochloride
• CAS No: 1193389-93-3
• MF: C₁₃H₁₆ClN₃
• MW: 249.739241600037
• CID: 4576768
• Update Time: 2025-11-01

{1-Phenyl-1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-Phenyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl)methanamine hydrochloride
• {1-Phenyl-1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methanamine Hydrochloride

• Inchi： 1S/C13H15N3.ClH/c14-9-12-11-7-4-8-13(11)16(15-12)10-5-2-1-3-6-10;/h1-3,5-6H,4,7-9,14H2;1H
• InChI Key： VJFHTPZYVRHBJA-UHFFFAOYSA-N
• SMILES： C(C1=NN(C2C=CC=CC=2)C2CCCC1=2)N.Cl

Additional information on {1-Phenyl-1H,4H,5H,6H-cyclopentacpyrazol-3-yl}methanamine Hydrochloride

Introduction to {1-Phenyl-1H,4H,5H,6H-cyclopentacyclopyrazol-3-yl}methanamine Hydrochloride (CAS No. 1193389-93-3)

{1-Phenyl-1H,4H,5H,6H-cyclopentacyclopyrazol-3-yl}methanamine Hydrochloride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1193389-93-3, belongs to a class of heterocyclic molecules that exhibit a unique combination of structural and functional properties. The presence of both phenyl and cyclopentacyclopyrazole moieties in its molecular framework imparts distinct chemical reactivity and biological potential, making it a subject of extensive research and development.

The structural complexity of {1-Phenyl-1H,4H,5H,6H-cyclopentacyclopyrazol-3-yl}methanamine Hydrochloride arises from its cyclopentacyclopyrazole core, which is a fused bicyclic system containing nitrogen atoms. This core structure is further functionalized by the attachment of a phenyl group and a methanamine moiety, both of which contribute to the compound's overall chemical behavior. The hydrochloride salt form enhances the solubility and stability of the compound, making it more amenable for various pharmaceutical applications.

In recent years, there has been a growing interest in exploring the pharmacological properties of heterocyclic compounds like {1-Phenyl-1H,4H,5H,6H-cyclopentacyclopyrazol-3-yl}methanamine Hydrochloride. Research studies have indicated that such compounds possess potential therapeutic benefits in several areas of medicine. For instance, the cyclopentacyclopyrazole scaffold has been associated with anti-inflammatory and analgesic activities, while the phenyl group can enhance binding affinity to biological targets. These characteristics make the compound a promising candidate for developing novel drugs targeting inflammatory diseases and pain management.

One of the most compelling aspects of {1-Phenyl-1H,4H,5H,6H-cyclopentacyclopyrazol-3-yl}methanamine Hydrochloride is its versatility in chemical modifications. The methanamine group provides a site for further derivatization, allowing researchers to tailor the compound's properties for specific applications. This flexibility has led to numerous synthetic strategies being developed to optimize the yield and purity of this compound. Additionally, advances in computational chemistry have enabled more accurate predictions of its biological activity, facilitating faster development cycles for new drug candidates.

The pharmaceutical industry has been particularly keen on exploring derivatives of {1-Phenyl-1H,4H,5H,6H-cyclopentacyclopyrazol-3-yl}methanamine Hydrochloride due to its potential in modulating various biological pathways. Recent studies have highlighted its role in inhibiting enzymes involved in inflammation and pain signaling. By targeting these pathways, researchers aim to develop more effective treatments for chronic conditions such as arthritis and neuropathic pain. The hydrochloride salt form also plays a crucial role in ensuring that the compound remains stable during storage and administration.

From a synthetic chemistry perspective, {1-Phenyl-1H,4H,5H,6H-cyclopentacyclopyrazol-3-yl}methanamine Hydrochloride exemplifies the ingenuity required to design complex molecules with desired properties. The synthesis involves multi-step reactions that require precise control over reaction conditions to achieve high yields and minimal byproducts. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the cyclopentacyclopyrazole core. These methods not only enhance efficiency but also reduce environmental impact by minimizing waste generation.

The biological evaluation of {1-Phenyl-1H,4H,5H,6H-cyclopentacyclopyrazol-3-yl}methanamine Hydrochloride has revealed intriguing insights into its mechanism of action. Preclinical studies suggest that it interacts with specific receptors and enzymes in a manner that could lead to therapeutic effects without significant side effects. This is particularly important in drug development where efficacy must be balanced with safety profiles. Researchers are also exploring how modifications to the phenyl and methanamine groups can fine-tune these interactions for better outcomes.

The regulatory landscape for new pharmaceutical compounds like {1-Phenyl-1H,4H,5H,6H-cyclopentacyclopyrazol-3-ylmethanamine Hydrochloride is stringent but well-defined. Companies developing this compound must navigate through rigorous testing phases to demonstrate its safety and efficacy before it can be approved for clinical use. This process involves extensive preclinical studies followed by human clinical trials at different phases. Each phase provides critical data on how the compound behaves within different populations and under varying dosages.

As research continues to uncover new applications for {1-Phenyl-1 H ,4 H ,5 H ,6 H -cyclopentacyclo pyrazol -3 - ylmethanamine Hydrochloride}, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. These partnerships allow for shared resources and expertise that accelerate discovery processes while reducing costs associated with drug development. The interdisciplinary nature of this research underscores how advancements in multiple fields—such as organic chemistry , medicinal biology , pharmacology —are essential for bringing innovative treatments to patients worldwide.